Cas no 80066-96-2 (Methyl 3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate)

80066-96-2 structure
Product name:Methyl 3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate
Methyl 3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate
- Methyl 3-(1H-pyrrol-1-yl)benzo[b]thiophene-2-carboxylate
- MFCD02083299
- AKOS015991925
- 80066-96-2
- methyl 3-pyrrol-1-yl-1-benzothiophene-2-carboxylate
- CS-0326369
- 11P-411S
- Methyl3-(1H-pyrrol-1-yl)benzo[b]thiophene-2-carboxylate
-
- MDL: MFCD02083299
- Inchi: InChI=1S/C14H11NO2S/c1-17-14(16)13-12(15-8-4-5-9-15)10-6-2-3-7-11(10)18-13/h2-9H,1H3
- InChI Key: PYHLVVUFCLPJGY-UHFFFAOYSA-N
- SMILES: COC(=O)C1=C(C2=CC=CC=C2S1)N3C=CC=C3
Computed Properties
- Exact Mass: 257.05104977g/mol
- Monoisotopic Mass: 257.05104977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.5Ų
- XLogP3: 3.5
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 429.7±35.0 °C at 760 mmHg
- Flash Point: 213.7±25.9 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
Methyl 3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Apollo Scientific | OR110277-1g |
Methyl 3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate |
80066-96-2 | 1g |
£90.00 | 2024-05-23 | ||
Apollo Scientific | OR110277-5g |
Methyl 3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate |
80066-96-2 | 5g |
£405.00 | 2024-05-23 | ||
Chemenu | CM525587-1g |
Methyl 3-(1H-pyrrol-1-yl)benzo[b]thiophene-2-carboxylate |
80066-96-2 | 95% | 1g |
$*** | 2023-03-30 | |
abcr | AB296456-1g |
Methyl 3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate, 95%; . |
80066-96-2 | 95% | 1g |
€199.90 | 2025-02-20 | |
A2B Chem LLC | AH71249-5mg |
Methyl 3-(1H-pyrrol-1-yl)benzo[b]thiophene-2-carboxylate |
80066-96-2 | >95% | 5mg |
$214.00 | 2024-04-19 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1397039-5g |
Methyl 3-(1H-pyrrol-1-yl)benzo[b]thiophene-2-carboxylate |
80066-96-2 | 95+% | 5g |
¥5803.00 | 2024-07-28 | |
abcr | AB296456-1 g |
Methyl 3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate; 95% |
80066-96-2 | 1g |
€147.80 | 2023-04-26 | ||
Chemenu | CM525587-5g |
Methyl 3-(1H-pyrrol-1-yl)benzo[b]thiophene-2-carboxylate |
80066-96-2 | 95% | 5g |
$593 | 2024-07-23 | |
Matrix Scientific | 088170-1g |
Methyl 3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate |
80066-96-2 | 1g |
$215.00 | 2023-09-05 | ||
A2B Chem LLC | AH71249-1mg |
Methyl 3-(1H-pyrrol-1-yl)benzo[b]thiophene-2-carboxylate |
80066-96-2 | >95% | 1mg |
$201.00 | 2024-04-19 |
Methyl 3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate Related Literature
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Haibo Wang,Lang Yin,Sujia Zhang Environ. Sci.: Water Res. Technol., 2017,3, 147-155
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Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
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Filipa Mandim,Lillian Barros,Ricardo C. Calhelha,Rui M. V. Abreu,José Pinela,Maria José Alves,Sandrina Heleno,P. F. Santos,Isabel C. F. R. Ferreira Food Funct., 2019,10, 78-89
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P. G. Campbell,M. D. Merrill,B. C. Wood,E. Montalvo,M. A. Worsley,T. F. Baumann,J. Biener J. Mater. Chem. A, 2014,2, 17764-17770
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M. Spulber,P. Baumann,J. Liu,C. G. Palivan Nanoscale, 2015,7, 1411-1423
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9. Back matter
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10. Book reviews
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:80066-96-2)Methyl 3-(1H-pyrrol-1-yl)-1-benzothiophene-2-carboxylate

Purity:99%
Quantity:5g
Price ($):445.0